tert-butyl N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate
Description
Synthesis Analysis
The synthesis of tert-butyl carbamate derivatives can be achieved through various methods. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and tert-butyl N-hydroxycarbamate using sodium benzenesulfinate and formic acid in a methanol-water mixture.Molecular Structure Analysis
The molecular structure of tert-butyl carbamate derivatives can be complex and is often confirmed by various spectroscopic methods such as NMR, IR, and mass spectrometry. The InChI code for this compound is1S/C9H16F3NO3/c1-5 (6 (14)9 (10,11)12)13-7 (15)16-8 (2,3)4/h5-6,14H,1-4H3, (H,13,15) . Physical and Chemical Properties Analysis
This compound has a molecular weight of 243.23 . It is a solid at room temperature and has a melting point of 62-65 degrees Celsius .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate involves the reaction of tert-butyl N-(hydroxyimino)carbamate with 4,4,4-trifluoro-3-hydroxybutan-2-one in the presence of a base.", "Starting Materials": [ "tert-butyl N-(hydroxyimino)carbamate", "4,4,4-trifluoro-3-hydroxybutan-2-one", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-(hydroxyimino)carbamate in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 4,4,4-trifluoro-3-hydroxybutan-2-one to the solution and stir for several hours at room temperature.", "Step 4: Extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS No. |
180778-94-3 |
Molecular Formula |
C9H16F3NO3 |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
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